Cas no 1339895-36-1 (1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester
• CAS No: 1339895-36-1
• MF: C₈H₁₁BrN₂O₃
• MW: 263.088541269302
• CID: 5600781
• PubChem ID: 64472047
• Update Time: 2025-05-24

1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester
• methyl 3-(4-bromopyrazol-1-yl)-2-hydroxy-2-methylpropanoate
• CS-0249245
• EN300-4286308
• AKOS013795937
• 1339895-36-1
• Methyl 3-(4-bromo-1h-pyrazol-1-yl)-2-hydroxy-2-methylpropanoate

• Inchi： 1S/C8H11BrN2O3/c1-8(13,7(12)14-2)5-11-4-6(9)3-10-11/h3-4,13H,5H2,1-2H3
• InChI Key： XDJHOSNZDUWWJX-UHFFFAOYSA-N
• SMILES： N1(CC(O)(C)C(OC)=O)C=C(Br)C=N1

Computed Properties

• Exact Mass: 261.99530g/mol
• Monoisotopic Mass: 261.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 376.3±37.0 °C(Predicted)
• pka: 12.20±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester

Comprehensive Overview of 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester (CAS No. 1339895-36-1)

The compound 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester (CAS No. 1339895-36-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core with a 4-bromo substitution and an α-hydroxy-α-methyl side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most intriguing aspects of this compound is its methyl ester functional group, which enhances its solubility and bioavailability. This characteristic is critical for applications in medicinal chemistry, where bioavailability and metabolic stability are key concerns. Recent studies have highlighted its role in modulating enzyme activity, making it a candidate for targeted therapies. The presence of the bromine atom further adds to its reactivity, enabling diverse chemical transformations.

In the context of current trends, the demand for heterocyclic compounds like 1H-Pyrazole-1-propanoic acid derivatives has surged due to their versatility in drug design. Searches for "pyrazole-based drug candidates" and "bromo-substituted bioactive molecules" have spiked in academic and industrial databases. This compound aligns with these interests, offering a scaffold for innovative therapeutic solutions. Its potential applications extend to cancer research and neurodegenerative diseases, areas where precision medicine is rapidly evolving.

From a synthetic perspective, the compound's α-hydroxy-α-methyl moiety is a focal point for stereoselective reactions. Chemists are investigating its use in asymmetric synthesis, a hot topic in modern organic chemistry. Questions like "how to optimize the yield of pyrazole derivatives" or "best practices for bromination in heterocycles" frequently appear in forums, reflecting the community's engagement with such molecules. This compound's robust framework provides answers to these queries, serving as a model for efficient synthesis.

Environmental and regulatory considerations also play a role in its adoption. Unlike many halogenated compounds, 4-bromo-α-hydroxy-α-methyl-1H-pyrazole-1-propanoate exhibits favorable degradation profiles, reducing ecological concerns. This aligns with the growing emphasis on green chemistry and sustainable practices. Laboratories are increasingly prioritizing compounds that balance efficacy with environmental safety, making this ester a pragmatic choice.

In summary, 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-, methyl ester (CAS No. 1339895-36-1) represents a convergence of innovation and practicality. Its structural features address contemporary challenges in drug development and synthetic chemistry, while its applicability to trending research areas ensures its relevance. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in advanced chemical research.